Cas no 2201429-26-5 (N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine)

• Product Name: N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine
• CAS No: 2201429-26-5
• MF: C₁₄H₁₆N₈
• MW: 296.33044052124
• CID: 5459839
• Update Time: 2025-07-17

N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine
• N,6-dimethyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]pyrimidin-4-amine

• Inchi： 1S/C14H16N8/c1-10-5-14(16-8-15-10)20(2)11-6-21(7-11)13-4-3-12-18-17-9-22(12)19-13/h3-5,8-9,11H,6-7H2,1-2H3
• InChI Key： ARTDGUXLCZGZFD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=CN3N=2)CC(C1)N(C1C=C(C)N=CN=1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0.9
• Topological Polar Surface Area: 75.3

Additional information on N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine

Comprehensive Analysis of N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine (CAS No. 2201429-26-5)

The compound N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine (CAS No. 2201429-26-5) represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical research. Its intricate structure combines a pyrimidine core with a [1,2,4]triazolo[4,3-b]pyridazine moiety, linked via an azetidine spacer. This unique architecture has garnered attention in medicinal chemistry circles, particularly for its potential as a kinase inhibitor scaffold.

Recent trends in drug discovery highlight growing interest in small molecule modulators of cellular signaling pathways. The presence of both triazole and pyridazine rings in this compound suggests possible interactions with ATP-binding sites of various enzymes, making it a compelling subject for structure-activity relationship studies. Researchers investigating targeted cancer therapies or inflammatory disease treatments may find this molecular framework particularly intriguing.

The azetidine component in CAS 2201429-26-5 offers interesting conformational constraints that could enhance binding selectivity. This aligns with current pharmaceutical industry preferences for three-dimensional molecular architectures over flat aromatic systems. The compound's N,6-dimethylpyrimidin-4-amine segment further contributes to its drug-like properties, potentially improving metabolic stability and membrane permeability - key considerations in modern drug design optimization.

From a synthetic chemistry perspective, the construction of [1,2,4]triazolo[4,3-b]pyridazine systems presents fascinating challenges that have been widely discussed in recent literature. The incorporation of this privileged structure into more complex molecules like N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine demonstrates advanced synthetic methodology development. Researchers frequently search for efficient heterocycle synthesis protocols and aza-heterocycle functionalization techniques, making this compound relevant to current synthetic organic chemistry discourse.

Computational chemistry studies of similar structures suggest potential for molecular docking with various biological targets. The compound's hydrogen bond acceptors and aromatic π-systems may facilitate interactions with proteins involved in cell proliferation or immune response pathways. This positions CAS 2201429-26-5 as an interesting candidate for virtual screening campaigns and lead compound optimization programs in computer-aided drug design.

In the context of ADME (Absorption, Distribution, Metabolism, and Excretion) properties, the balanced molecular weight and moderate lipophilicity suggested by the structure of N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine align with current preferences in medicinal chemistry. The presence of multiple hydrogen bond donors and acceptors could influence its pharmacokinetic profile, a topic of perpetual interest in drug development circles.

The scientific community's growing focus on fragment-based drug discovery makes the structural components of this compound particularly noteworthy. Each segment - the pyrimidine, azetidine, and triazolopyridazine - represents valuable building blocks that could be explored independently in high-throughput screening approaches. This modularity enhances the compound's relevance to contemporary drug discovery paradigms.

Patent literature analysis reveals increasing protection of similar heterocyclic compounds for various therapeutic applications, though specific data on CAS 2201429-26-5 remains limited in public domains. This presents opportunities for novel research directions, particularly in light of recent advances in cryo-EM structure determination that have revolutionized target-based drug discovery approaches.

From a chemical biology perspective, the potential of N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine to serve as a chemical probe for studying biological systems warrants investigation. The compound's structural features suggest possible utility in target identification and validation studies, which are critical steps in early-stage drug discovery programs.

The development of robust analytical methods for characterizing such complex molecules remains an active area of research. Techniques like LC-MS and NMR spectroscopy would be essential for quality control in the synthesis of CAS 2201429-26-5, addressing common researcher queries about compound characterization best practices.

In conclusion, N,6-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-4-amine represents a fascinating case study in modern medicinal chemistry. Its structural complexity, combined with current trends toward kinase-targeted therapies and three-dimensional drug scaffolds, positions it as a compound of significant scientific interest. Further exploration of its biological activity, synthetic accessibility, and physicochemical properties could yield valuable insights for pharmaceutical research and development.